Cas no 2171813-59-3 (3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2,2-dimethylpropanoic acid)

• Product Name: 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2,2-dimethylpropanoic acid
• CAS No: 2171813-59-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6452474
• PubChem ID: 165816716
• Update Time: 2025-11-06

3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2,2-dimethylpropanoic acid
• 3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-2,2-dimethylpropanoic acid
• EN300-1484491
• 2171813-59-3

• Inchi： 1S/C28H36N2O5/c1-27(2,14-13-24(31)30-18-28(3,4)25(32)33)15-16-29-26(34)35-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,23H,13-18H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： JCHZFJJKEJXELH-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)(C)CCC(NCC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2,2-dimethylpropanoic acid

3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2,2-dimethylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171813-59-3, known as 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2,2-dimethylpropanoic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamido chain, and a propanoic acid moiety. The combination of these functional groups makes it a versatile building block for various applications in peptide synthesis and drug discovery.

Recent studies have highlighted the potential of this compound in the development of advanced biomaterials. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling the reactivity of amino groups during chemical reactions. This feature has been exploited in the design of novel bioconjugates and drug delivery systems. For instance, researchers have utilized this compound to create stimuli-responsive materials that can release drugs in response to specific environmental cues, such as pH changes or temperature variations.

Another area where this compound has shown promise is in the field of bioimaging. The hexanamido chain provides flexibility and solubility properties that are essential for designing contrast agents and fluorescent probes. Recent advancements in click chemistry have enabled the incorporation of this compound into self-assembling nanostructures, which can be used for real-time monitoring of cellular processes with high spatial and temporal resolution.

The propanoic acid moiety in this compound contributes to its ability to form stable amide bonds with other biomolecules. This property has been leveraged in the synthesis of peptide-based vaccines and immunotherapies. For example, scientists have successfully synthesized peptide vaccines using this compound as a scaffold, demonstrating enhanced immunogenicity and reduced toxicity compared to traditional vaccine platforms.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the product. Additionally, green chemistry approaches, such as the use of biodegradable solvents and catalysts, have been explored to minimize the environmental impact of its production.

The structural complexity of 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2,2-dimethylpropanoic acid also makes it an attractive candidate for studying protein-protein interactions. By incorporating this compound into peptide libraries, researchers can investigate the binding affinities between different proteins under various conditions. This information is invaluable for drug design and understanding cellular signaling pathways.

Furthermore, computational modeling techniques have been employed to predict the pharmacokinetic properties of this compound. Molecular docking studies have revealed that it has potential interactions with key enzymes involved in metabolic pathways. These insights are being used to guide the optimization of its structure for improved bioavailability and efficacy.

In conclusion, 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2,2-dimethylpropanoic acid represents a cutting-edge molecule with diverse applications in modern chemistry and biology. Its unique structure enables it to serve as a versatile tool for advancing research in areas such as drug delivery, bioimaging, and vaccine development. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.